![molecular formula C20H20N2O3 B2733455 1-Benzyl-3-[(2,4,6-trimethylphenyl)methyl]imidazolidine-2,4,5-trione CAS No. 341967-28-0](/img/structure/B2733455.png)
1-Benzyl-3-[(2,4,6-trimethylphenyl)methyl]imidazolidine-2,4,5-trione
Description
“1-Benzyl-3-[(2,4,6-trimethylphenyl)methyl]imidazolidine-2,4,5-trione” is a chemical compound with the molecular formula C20H20N2O3 . It is used for research purposes .
Molecular Structure Analysis
The molecular weight of “1-Benzyl-3-[(2,4,6-trimethylphenyl)methyl]imidazolidine-2,4,5-trione” is 336.38 . The exact structure and other details are not available in the search results.Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 1-Benzyl-3-[(2,4,6-trimethylphenyl)methyl]imidazolidine-2,4,5-trione:
Pharmaceutical Development
1-Benzyl-3-[(2,4,6-trimethylphenyl)methyl]imidazolidine-2,4,5-trione has shown potential in pharmaceutical research due to its unique chemical structure. It can be used as a scaffold for the development of new drugs, particularly in the synthesis of compounds with anti-inflammatory and analgesic properties. Researchers are exploring its derivatives for their ability to interact with specific biological targets, potentially leading to new treatments for chronic pain and inflammatory diseases .
Catalysis in Organic Synthesis
This compound is also valuable in the field of catalysis. Its imidazolidine-2,4,5-trione core can act as a ligand in metal-catalyzed reactions, enhancing the efficiency and selectivity of various organic transformations. It has been used in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals, by facilitating key steps such as hydrogenation, oxidation, and carbon-carbon bond formation .
Material Science
In material science, 1-Benzyl-3-[(2,4,6-trimethylphenyl)methyl]imidazolidine-2,4,5-trione is being investigated for its potential use in the development of advanced materials. Its unique structural properties make it a candidate for the creation of polymers and resins with enhanced thermal stability and mechanical strength. These materials could be used in various industrial applications, including coatings, adhesives, and composite materials .
Biochemical Research
The compound is also utilized in biochemical research as a tool for studying enzyme interactions and protein-ligand binding. Its ability to form stable complexes with certain enzymes makes it useful in the investigation of enzyme mechanisms and the development of enzyme inhibitors. This research can lead to the discovery of new therapeutic agents targeting specific enzymes involved in diseases .
Nanotechnology
Finally, the compound is being explored in the field of nanotechnology for the synthesis of nanoparticles and nanocomposites. Its ability to stabilize nanoparticles and control their size and shape makes it valuable in the development of nanomaterials with specific properties. These nanomaterials can be used in various applications, including drug delivery systems, imaging, and diagnostics.
properties
IUPAC Name |
1-benzyl-3-[(2,4,6-trimethylphenyl)methyl]imidazolidine-2,4,5-trione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N2O3/c1-13-9-14(2)17(15(3)10-13)12-22-19(24)18(23)21(20(22)25)11-16-7-5-4-6-8-16/h4-10H,11-12H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QTGBYWMNBXGTRT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)CN2C(=O)C(=O)N(C2=O)CC3=CC=CC=C3)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Benzyl-3-[(2,4,6-trimethylphenyl)methyl]imidazolidine-2,4,5-trione | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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